Cas no 2172582-56-6 (tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate
• CAS No: 2172582-56-6
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 6557511
• PubChem ID: 165598649
• Update Time: 2025-10-28

tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate
• EN300-1626928
• 2172582-56-6

• Inchi： 1S/C13H21N3O2S/c1-12(2,3)18-11(17)16-7-5-13(14,6-8-16)10-4-9-19-15-10/h4,9H,5-8,14H2,1-3H3
• InChI Key： BUBGSQWULRAWCI-UHFFFAOYSA-N
• SMILES： S1C=CC(C2(CCN(C(=O)OC(C)(C)C)CC2)N)=N1

Computed Properties

• Exact Mass: 283.13544809g/mol
• Monoisotopic Mass: 283.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.7Ų

Additional information on tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate (CAS No. 2172582-56-6)

Tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2172582-56-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazole ring and an amino group, contribute to its unique chemical properties and biological interactions.

The thiazole moiety is a key pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets, including enzymes and receptors. In the context of tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate, the thiazole ring is linked to a piperidine backbone, which further enhances its potential as a scaffold for drug discovery. The piperidine ring is particularly interesting because it mimics the conformational flexibility of natural amino acids, allowing for favorable interactions with biological macromolecules.

The amino group at the 4-position of the piperidine ring in tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate serves as a critical site for further functionalization. This group can participate in hydrogen bonding interactions, which are essential for binding to biological targets with high specificity. Additionally, the tert-butyl substituent at the 1-position of the piperidine ring provides steric hindrance, which can influence the compound's solubility and metabolic stability. These structural features make this compound a promising candidate for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with multiple pharmacophoric sites to enhance their biological activity. The combination of a thiazole ring, an amino group, and a tert-butyl substituent in tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate aligns well with this trend. Studies have shown that such structural motifs can exhibit broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The thiazole ring is particularly known for its role in inhibiting various enzymes involved in bacterial growth and metabolism.

In addition to its structural significance, tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate has been explored in several preclinical studies as a potential lead compound for drug development. These studies have focused on evaluating its interactions with specific biological targets relevant to various diseases. For instance, research has demonstrated that derivatives of this compound can modulate the activity of kinases and other enzymes implicated in cancer progression. The ability to fine-tune the chemical structure while maintaining biological activity has made this molecule an attractive candidate for further optimization.

The synthesis of tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the thiazole ring typically involves cyclization reactions using appropriate precursors, while the piperidine core is constructed through nucleophilic substitution or other cyclization strategies. The tert-butyl group is introduced during later stages of synthesis to ensure optimal steric positioning relative to other functional groups.

One of the challenges in working with compounds like tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate is optimizing their pharmacokinetic properties. Factors such as solubility, bioavailability, and metabolic stability must be carefully considered to ensure that the compound remains effective when administered orally or intravenously. Advances in computational chemistry have enabled researchers to predict these properties with greater accuracy before conducting expensive experimental trials.

The role of computational methods in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how tert-butyl 4-amino-4-(1,2-thiazol-3-yl)piperidine-1-carboxylate interacts with biological targets at the atomic level. By simulating these interactions computationally, researchers can identify key residues involved in binding and design modifications that enhance potency and selectivity. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods.

Recent studies have also highlighted the importance of understanding the role of protein dynamics in drug-target interactions. Dynamic simulations have shown that residues involved in binding often undergo conformational changes upon ligand binding. This dynamic behavior can influence both affinity and specificity, making it crucial to consider these factors when designing new drugs like tert-butyl 4-amino-4-(1,2-thiazol-3-y)piperidine-l-carboxyolate.

The development of novel therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and computer scientists. Collaborative efforts have led to innovative strategies for identifying and optimizing lead compounds like tert-butyl 4-amino-l-(l,l)-thiazoIe~(J)-yI-piperidme-l~arboxyI ate (CAS No.l l.lil72582-S6-S6). These strategies often involve integrating experimental data with computational predictions to accelerate the drug discovery process.

In conclusion,Tert-butvl l-a~no-l~l-(l,l)-thiazoIe~(J)-yI-pipet dine-I~arboxyI ate (CAS No.l l.lil72582-S6-S6) represents an exciting opportunity for developing new therapeutic agents based on its unique structural features and potential biological activities. The combination of a thiazole ring,an amino group,and a tert-butvl substituent makes this compound a versatile scaffold for drug discovery efforts aimed at treating various diseases.